4-(Hydroxymethyl)piperidin-2-one
Overview
Description
4-(Hydroxymethyl)piperidin-2-one is a chemical compound that is part of a broader class of piperidine derivatives. These compounds are of significant interest due to their presence in several naturally occurring alkaloids and their utility in medicinal chemistry. The hydroxymethyl group attached to the piperidine ring makes it a versatile intermediate for further chemical modifications.
Synthesis Analysis
The synthesis of 4-hydroxypiperidin-2-ones can be achieved through a Cu(I)-catalyzed reductive aldol cyclization of alpha,beta-unsaturated amides with ketones. This process is highly diastereoselective and, when combined with proline-catalyzed asymmetric Mannich reactions, allows for the enantioselective synthesis of more complex piperidin-2-ones and hydroxylated piperidines . Additionally, a series of 4-(diarylhydroxymethyl)-1-[3-(aryloxy)propyl]piperidines with potent antiallergy activity were synthesized, indicating the therapeutic potential of these compounds . A novel multicomponent reaction, the tandem Aza[4 + 2]/Allylboration, has been utilized to create α-hydroxyalkyl piperidine derivatives with multiple stereogenic centers in a single operation, demonstrating the efficiency and versatility of this synthetic approach .
Molecular Structure Analysis
The molecular structure of related compounds, such as 4-carboxypiperidinium chloride, has been elucidated using single-crystal X-ray diffraction. The piperidine ring in this compound adopts a chair conformation with the carboxyl group in the equatorial position, and the crystal structure is stabilized by hydrogen bonds and electrostatic interactions .
Chemical Reactions Analysis
The reactivity of this compound derivatives has been explored in various contexts. For instance, halogenated 4-(phenoxymethyl)piperidines have been synthesized as potential sigma receptor ligands, with their affinity and selectivity determined using in vitro receptor binding assays . The hydroxymethylation and aminomethylation of 2-imino-5-arylidenethiazolidin-4-ones lead to the formation of derivatives with potential biological activity, showcasing the reactivity of the hydroxymethyl group in facilitating the introduction of new functional groups .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound derivatives have been characterized using various spectroscopic techniques. For example, FTIR and NMR spectroscopy have been employed to confirm the complexation through sulfur and oxygen donor sites of ligands derived from this compound, revealing tetrahedral geometry in solution . The log P values and dissociation constants of halogenated derivatives have been estimated, providing insights into their lipophilicity and receptor binding affinities .
Mechanism of Action
Target of Action
4-(Hydroxymethyl)piperidin-2-one is a derivative of piperidine . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals . .
Mode of Action
Piperidine derivatives are known to interact with their targets in various ways, leading to different biological and pharmacological activities .
Biochemical Pathways
Piperidine derivatives are known to be involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives .
Result of Action
Piperidine derivatives are known to have various biological and pharmacological activities .
Future Directions
Piperidines, including 4-(Hydroxymethyl)piperidin-2-one, are among the most important synthetic fragments for designing drugs . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . This suggests that future research may focus on developing new synthesis methods for piperidines and their derivatives.
properties
IUPAC Name |
4-(hydroxymethyl)piperidin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO2/c8-4-5-1-2-7-6(9)3-5/h5,8H,1-4H2,(H,7,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DTSWKQMYYTZZMS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(=O)CC1CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50618699 |
Source
|
| Record name | 4-(Hydroxymethyl)piperidin-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50618699 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
53611-47-5 |
Source
|
| Record name | 4-(Hydroxymethyl)piperidin-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50618699 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(hydroxymethyl)piperidin-2-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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